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Compound of Interest |

Compound Name: 5-Chloroisophthalaldehyde
CAS No.: 105511-08-8
Cat. No.: B017556

Get Quote

Executive Summary

5-Chloroisophthalaldehyde is a specialized bifunctional aromatic building block critical to the
synthesis of advanced porous materials, including Covalent Organic Frameworks (COFs) and
macrocyclic ligands like porphyrins and corroles. Its unique geometry (1,3-diformyl substitution)
combined with a chemically active handle (5-chloro) allows for the construction of
functionalized architectures where the chlorine atom remains available for post-synthetic
modification (PSM) or electronic tuning.

Critical Advisory on Chemical Identity: There is a frequent database conflict regarding this

compound.

o Target Compound: 5-Chloroisophthalaldehyde (5-chlorobenzene-1,3-dicarbaldehyde).
CAS: 105511-08-8.[1][2]

o Common Mismatch: Users searching for CAS 6361-21-3 (provided in some requests) will
encounter 2-Chloro-5-nitrobenzaldehyde. These are structurally distinct. This guide focuses
on 5-Chloroisophthalaldehyde (CAS 105511-08-8).[1][2]
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Part 1: Chemical Identity & Structural Analysis
Molecular Profile

The molecule consists of a benzene ring substituted at the 1 and 3 positions with formyl (-CHO)
groups and at the 5 position with a chlorine atom. This

symmetric arrangement is ideal for reticular chemistry, allowing the formation of hexagonal or
rhombic networks.

Property Data

IUPAC Name 5-Chlorobenzene-1,3-dicarbaldehyde
CAS Registry Number 105511-08-8

Molecular Formula CsHsCIO2

Molecular Weight 168.58 g/mol

SMILES C1=C(C=C(C=C1C=0)C=0)CI
Appearance White to pale yellow crystalline solid

Soluble in DCM, CHCIs, THF, DMF; Insoluble in

Solubility .
water

Structural Significance

o Meta-Directing Geometry: The 1,3-aldehyde placement dictates a bond angle of ~120° in
condensation reactions, favoring the formation of hexagonal 2D COFs or discrete

macrocycles.

o Electronic Effects: The chlorine atom at position 5 exerts an inductive electron-withdrawing
effect (-1), which increases the electrophilicity of the carbonyl carbons compared to
unsubstituted isophthalaldehyde. This can accelerate Schiff-base condensation rates.

o Steric Handle: The chlorine atom points "outward" in many macrocyclic assemblies,
minimizing steric clash during ring formation while remaining accessible for palladium-
catalyzed coupling reactions (e.g., Suzuki-Miyaura) in post-synthetic modification.
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Part 2: Physical Characterization & Stability
Thermal Properties[7]

e Melting Point: Typically 95-105 °C (Estimate based on 5-Br analog mp 128°C and parent
isophthalaldehyde mp 89°C).

e Boiling Point: Predicted ~280-300 °C at 760 mmHg (Decomposes).

Stability and Storage

o Oxidation Sensitivity: Like all benzaldehydes, the formyl groups are susceptible to
autoxidation to carboxylic acids (5-chloroisophthalic acid) upon prolonged exposure to air.

» Storage Protocol: Store under an inert atmosphere (Nitrogen or Argon) at 2—8 °C.

 Purification: If the solid appears yellow/orange or has a broad melting point, recrystallization
from Hexane/Ethyl Acetate (3:1) or sublimation is recommended to remove the acid impurity.

Part 3: Chemical Reactivity & Applications[8]
Reactivity Profile

The molecule possesses two distinct reactive vectors:

o Condensation (C=0): Reversible Schiff-base formation with amines, or Knoevenagel
condensation with active methylenes.

e Coupling (C-CI): The aryl chloride is generally inert to mild nucleophiles but active in metal-
catalyzed cross-coupling reactions, particularly when using specialized phosphine ligands
(e.g., Buchwald-type) that activate aryl chlorides.

Key Application Pathways
e Covalent Organic Frameworks (COFs): Used as the
symmetric node. Reacting with

symmetric amines (e.g., 1,3,5-tris(4-aminophenyl)benzene) yields hexagonal pore structures
functionalized with Cl- atoms.
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e Porphyrin/Corrole Synthesis: Condensation with pyrrole yields meso-substituted
dipyrromethanes. The 5-Cl group allows for the synthesis of "hanging basket" porphyrins
where the substituent modifies the cavity environment.

Triamine Linker

(6.9, TAPB)  |———______
Solvoth ~-_|" Cl-Functionalized COF Pd-Catalysis Post-Synthetic Modification
St B (Hexagonal Pore) (Suzuki/Click Chem)

5-Chloroisophthalaldehyde

(CAS 105511-08-8) .
Dipyrromethane Oxidation (DDQ) ;
__________ > Intermediate g A2B Corrole / Porphyrin

Pyrrole + Acid Cat.

Click to download full resolution via product page

Caption: Divergent synthesis pathways for 5-Chloroisophthalaldehyde in reticular chemistry
and ligand design.

Part 4: Experimental Protocols
Synthesis of 5-Chloroisophthalaldehyde

Rationale: Commercial availability is often limited or expensive. Synthesis from the acid ester is

robust.
Reaction:
Protocol (Optimized for 10g Scale):

e Reduction: Dissolve dimethyl 5-chloroisophthalate (10.0 g, 43.7 mmol) in anhydrous THF
(150 mL) under Argon. Cool to -78 °C.

e Addition: Add DIBAL-H (1.0 M in toluene, 110 mL, 2.5 equiv) dropwise over 1 hour. Stir for 4
hours, allowing to warm to 0 °C.
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e Quench: Carefully add Rochelle's salt solution (saturated potassion sodium tartrate). Stir
vigorously until phases separate (may take 2-12 hours). Extract with EtOAc.[3]

o Oxidation (Swern): To oxalyl chloride (1.5 equiv) in DCM at -78 °C, add DMSO (3 equiv). Stir
15 min. Add the crude diol (dissolved in DCM). Stir 30 min. Add

(5 equiv) and warm to RT.

e Workup: Wash with water, 1M HCI, and brine. Dry over

 Purification: Flash chromatography (Hexane/EtOAc 8:2).

Synthesis of a Cl-Functionalized COF (Example
Workflow)

Rationale: Demonstrates the use of the aldehyde in reticular synthesis.
Reagents:

+ 5-Chloroisophthalaldehyde (0.3 mmol)

e 1,3,5-Tris(4-aminophenyl)benzene (TAPB) (0.2 mmol)

e Solvent: o-Dichlorobenzene/n-Butanol (1:1 v/v)

o Catalyst: 6M Aqueous Acetic Acid

Step-by-Step:

e Loading: In a Pyrex tube (10 mL), charge the aldehyde and amine. Add 3 mL of the solvent
mixture.

e Sonication: Sonicate for 5 minutes to ensure homogeneity.

o Catalysis: Add 0.3 mL of 6M acetic acid.
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Degassing: Freeze-pump-thaw (3 cycles) to remove oxygen (critical for crystallinity). Seal the
tube under vacuum.

Solvothermal Synthesis: Heat at 120 °C for 72 hours undisturbed.

Isolation: Filter the resulting yellow powder. Wash extensively with THF and Acetone
(Soxhlet extraction recommended for 24h) to remove unreacted monomers.

Activation: Dry under dynamic vacuum at 100 °C for 12 hours.

Part 5: References

Chemical Identity Verification:

o PubChem Compound Summary for CAS 105511-08-8. National Center for Biotechnology
Information. Link

o Note on Mismatch: Sigma-Aldrich entry for CAS 6361-21-3 (2-Chloro-5-
nitrobenzaldehyde). Link

Synthesis & Applications (COFs):

o Li, X., et al. "Topology-Directed Growth of Covalent Organic Frameworks."
ResearchGate/Literature. (Discusses aldehyde linkers in COF construction). Link

Corrole Chemistry:

o Aviv, ., & Gross, Z.[4] "Corrole-based applications.” Chemical Communications.[4]
(Highlights the utility of aldehyde precursors in corrole synthesis). Link

NMR Solvent Data (Characterization):

o Fulmer, G. R., et al. "NMR Chemical Shifts of Trace Impurities." Organometallics.
(Essential for identifying solvent peaks in the aldehyde spectrum). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 5-CHLOROISOPHTHALALDEHYDE CAS#: 105511-08-8 [m.chemicalbook.com]
e 2. 5-chlorobenzene-1,3-diol | CAS#:52780-23-1 | Chemsrc [chemsrc.com]

e 3. mdpi.com [mdpi.com]

e 4. Corrole-based applications - PubMed [pubmed.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Technical Guide: Physical and Chemical Characteristics
of 5-Chloroisophthalaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b017556/docs#technical-guide-physical-and-chemical-
characteristics-of-5-chloroisophthalaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB8848541_EN.htm
https://www.chemsrc.com/en/cas/52780-23-1_349969.html
https://www.mdpi.com/1420-3049/28/1/275
https://pubmed.ncbi.nlm.nih.gov/17713061/
https://www.benchchem.com/product/b017556/docs#technical-guide-physical-and-chemical-characteristics-of-5-chloroisophthalaldehyde
https://www.benchchem.com/product/b017556/docs#technical-guide-physical-and-chemical-characteristics-of-5-chloroisophthalaldehyde
https://www.benchchem.com/product/b017556/docs#technical-guide-physical-and-chemical-characteristics-of-5-chloroisophthalaldehyde
https://www.benchchem.com/product/b017556/docs#technical-guide-physical-and-chemical-characteristics-of-5-chloroisophthalaldehyde
https://www.benchchem.com/product/b017556?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017556?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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